Cas no 2172629-47-7 (1-2-chloro-5-(trifluoromethyl)phenylpenta-1,4-dien-3-one)

• Product Name: 1-2-chloro-5-(trifluoromethyl)phenylpenta-1,4-dien-3-one
• CAS No: 2172629-47-7
• MF: C₁₂H₈ClF₃O
• MW: 260.639533042908
• CID: 6324510
• PubChem ID: 165603436
• Update Time: 2025-08-04

1-2-chloro-5-(trifluoromethyl)phenylpenta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 1-2-chloro-5-(trifluoromethyl)phenylpenta-1,4-dien-3-one
• EN300-1618509
• 2172629-47-7
• 1-[2-chloro-5-(trifluoromethyl)phenyl]penta-1,4-dien-3-one

• Inchi： 1S/C12H8ClF3O/c1-2-10(17)5-3-8-7-9(12(14,15)16)4-6-11(8)13/h2-7H,1H2/b5-3+
• InChI Key： WNFZHCRVBDUFFP-HWKANZROSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1/C=C/C(C=C)=O

Computed Properties

• Exact Mass: 260.0215771g/mol
• Monoisotopic Mass: 260.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-2-chloro-5-(trifluoromethyl)phenylpenta-1,4-dien-3-one

Chemical Profile of 1-2-chloro-5-(trifluoromethyl)phenylpenta-1,4-dien-3-one (CAS No. 2172629-47-7)

1-2-chloro-5-(trifluoromethyl)phenylpenta-1,4-dien-3-one, identified by the chemical identifier CAS No. 2172629-47-7, is a compound of significant interest in the field of medicinal chemistry due to its unique structural features and potential biological activities. This molecule, featuring a chloro and trifluoromethyl substituent on a phenyl ring fused with a penta-1,4-dien-3-one backbone, presents an intriguing scaffold for further exploration in drug discovery and synthetic chemistry.

The structural motif of this compound combines elements that are commonly associated with enhanced metabolic stability and improved binding affinity to biological targets. The presence of a trifluoromethyl group, in particular, is well-documented for its ability to modulate pharmacokinetic properties, including lipophilicity and metabolic resistance, making it a valuable feature in the design of novel therapeutics. Additionally, the conjugated diene system and the carbonyl functionality provide opportunities for diverse interactions with biological receptors, suggesting potential applications in areas such as anti-inflammatory, anti-cancer, or antimicrobial therapies.

In recent years, there has been growing interest in the development of heterocyclic compounds that incorporate multiple pharmacophoric units to achieve synergistic effects. The 1-2-chloro-5-(trifluoromethyl)phenylpenta-1,4-dien-3-one scaffold aligns with this trend, as it allows for the integration of multiple functional groups within a single molecular entity. This approach has been successfully employed in the discovery of several lead compounds that exhibit promising preclinical activity. The chloro substituent on the phenyl ring further enhances the electrophilicity of the molecule, enabling reactions such as nucleophilic aromatic substitution or cross-coupling reactions that are pivotal in medicinal chemistry synthesis.

The synthesis of 1-2-chloro-5-(trifluoromethyl)phenylpenta-1,4-dien-3-one presents an interesting challenge due to the complexity of its framework. However, advances in synthetic methodologies have made it more accessible than previously thought. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have enabled chemists to construct this molecule with high efficiency and yield. These methods not only streamline the synthetic process but also allow for easy modifications at different positions within the molecule, facilitating structure-activity relationship studies.

One of the most compelling aspects of this compound is its potential application in the development of next-generation therapeutics. The combination of a trifluoromethyl group and a conjugated diene system suggests that it may interact with biological targets in ways that are distinct from traditional small-molecule drugs. This has prompted researchers to investigate its activity against various disease-related pathways. Preliminary studies have shown that derivatives of this scaffold exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases and cancer. These findings are particularly exciting given the unmet medical needs in these areas.

The role of computational chemistry has been instrumental in understanding the behavior of 1-2-chloro-5-(trifluoromethyl)phenylpenta-1,4-dien-3-one both in vitro and in silico. Molecular modeling techniques have been used to predict binding modes and affinity for potential biological targets, providing valuable insights into rational drug design. Furthermore, quantum mechanical calculations have helped elucidate reaction mechanisms and optimize synthetic routes. These computational approaches complement experimental efforts by providing rapid screening tools and theoretical validation for experimental observations.

As research continues to evolve, so too do the methodologies used to study compounds like 1-2-chloro-5-(trifluoromethyl)phenylpenta-1,4-dien-3-one. The integration of artificial intelligence (AI) into drug discovery pipelines has revolutionized how new molecules are designed and evaluated. AI-driven platforms can predict physicochemical properties and assess potential toxicity profiles with remarkable accuracy, significantly reducing the time required to identify promising candidates for further development. This technology has already been applied to screen large libraries of compounds for their suitability as starting points for medicinal chemistry programs.

The future prospects for 1-2-chloro-5-(trifluoromethyl)phenylpenta-1,4-dien-3-one are bright, with ongoing research aimed at expanding its therapeutic potential. By leveraging cutting-edge synthetic techniques and computational tools, scientists are poised to uncover novel derivatives with enhanced efficacy and selectivity. Additionally, collaborations between academia and industry are fostering innovation by combining expertise from different disciplines to accelerate drug development processes. This interdisciplinary approach is essential for translating basic research findings into tangible therapeutic benefits for patients worldwide.

In conclusion,1-2-chloro-5-(trifluoromethyl)phenylpenta-1,4-dien-3-one (CAS No. 2172629-47-7) represents a fascinating compound with numerous applications in medicinal chemistry and drug discovery. Its unique structural features make it an attractive scaffold for developing new treatments against various diseases. As research progresses，this molecule is likely to play an increasingly important role in shaping the future of therapeutic innovation.